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Compound of Interest

Compound Name: Methylcobalamin xHydrate

Cat. No.: B15246562 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides essential, immediate safety and

logistical information for handling Methylcobalamin xHydrate, including personal protective

equipment (PPE) guidelines, first aid procedures, and operational and disposal plans.

Hazard Identification and Personal Protective
Equipment
Methylcobalamin xHydrate is not classified as a hazardous substance according to the OSHA

Hazard Communication Standard[1][2]. However, adherence to good industrial hygiene and

safety practices is crucial. The primary routes of exposure are inhalation and ingestion[1].

Recommended Personal Protective Equipment (PPE):
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PPE Category Specifications Rationale

Eye Protection

Safety glasses with side-

shields or goggles conforming

to EN 166 (EU) or NIOSH (US)

standards.[3][4]

To prevent eye contact with

airborne particles.

Hand Protection

Chemical impermeable gloves

(e.g., nitrile rubber). Gloves

must be inspected prior to use.

[4][5]

To prevent skin contact.

Skin and Body Protection
Long-sleeved clothing or a lab

coat.[1][6]
To minimize skin exposure.

Respiratory Protection

Generally not required under

normal use conditions with

adequate ventilation.[6][7] An

effective dust mask or a

NIOSH/MSHA approved

respirator should be used if

dust is generated or if

exposure limits are exceeded.

[1][6]

To prevent inhalation of dust

particles.

Occupational Exposure Limits:

Organization TWA (8-hour) STEL (15-minute)

UK EH40/2005 0.1 mg/m³[5][6] 0.3 mg/m³[5][6]

Operational Handling and Storage
Engineering Controls:

Work in a well-ventilated area. Use process enclosures or local exhaust ventilation to control

airborne levels, especially if user operations generate dust[1][8].
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Ensure an eyewash station and safety shower are readily accessible[3].

Safe Handling Practices:

Avoid contact with skin, eyes, and clothing[1][7].

Avoid the formation of dust[1][7].

Do not eat, drink, or smoke when using this product[6].

Wash hands thoroughly after handling[4][6].

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place[1][7].

Protect from light as the material is light-sensitive[1].

Recommended storage temperature is often refrigerated at 2-8°C[1].

The following diagram illustrates the standard workflow for handling Methylcobalamin
xHydrate in a laboratory setting.
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Handling Workflow for Methylcobalamin xHydrate
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Caption: A flowchart outlining the key steps for safely handling Methylcobalamin xHydrate.
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First Aid and Emergency Procedures
In case of exposure, follow these first aid measures:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids. Get

medical attention if irritation persists.[3][5][9]

Skin Contact

Wash off immediately with soap and plenty of

water for at least 15 minutes. Remove

contaminated clothing. Get medical attention if

irritation develops.[1][3][10]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[1][3][9]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.

Never give anything by mouth to an

unconscious person. Get medical attention.[3][5]

[9]

Accidental Release Measures:

Ensure adequate ventilation[1][7].

Avoid dust formation[1][7].

Use personal protective equipment as required[7].

Sweep up and shovel into suitable containers for disposal. Clean the contaminated surface

thoroughly[1][7].

Prevent product from entering drains[1].

Disposal Plan
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Waste must be disposed of in accordance with federal, state, and local environmental control

regulations[1]. Do not allow material to contaminate ground water systems or enter sewers[7]

[11]. Empty containers should be taken for local recycling, recovery, or waste disposal[1].

Consult with a licensed professional waste disposal service to dispose of this material.

The logical relationship for responding to an accidental spill is outlined in the diagram below.
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Accidental Spill Response Plan
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Caption: A diagram showing the logical steps for responding to an accidental spill of

Methylcobalamin xHydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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